Cas no 90470-67-0 (1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene)

1-(Dimethoxymethyl)-2-fluorobenzene, also known as alpha,alpha-Dimethoxy-2-fluorotoluene, is a fluorinated aromatic compound featuring a dimethoxymethyl substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated pharmaceuticals and agrochemicals. The presence of both fluorine and dimethoxymethyl groups enhances its utility in cross-coupling reactions and as a building block for complex molecules. Its stability under various reaction conditions and compatibility with multiple synthetic pathways underscore its versatility. The compound is typically handled under standard laboratory conditions, ensuring ease of use in research and industrial applications.

1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene structure

90470-67-0 structure

Product name:1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene

CAS No:90470-67-0

MF:C₉H₁₁FO₂

MW:170.180846452713

CID:2602878

PubChem ID:329765967

1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

- 1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene
- 1-(dimethoxymethyl)-2-fluorobenzene
- 90470-67-0
- 2-Fluorobenzaldehyde dimethylacetal
- SCHEMBL9019981
- DTXSID00465579
- GHRDHBIBFZLUJM-UHFFFAOYSA-N
- 2-Fluorobenzaldehyde dimethyl acetal
- 2-Fluorobenzaldehyde dimethyl acetal, 97%
- DTXCID90416398
- MDL： MFCD19686990
- Inchi： InChI=1S/C9H11FO2/c1-11-9(12-2)7-5-3-4-6-8(7)10/h3-6,9H,1-2H3
- InChI Key： GHRDHBIBFZLUJM-UHFFFAOYSA-N
- SMILES： COC(C1=CC=CC=C1F)OC

Computed Properties

Exact Mass: 170.07430775g/mol
Monoisotopic Mass: 170.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 1.105 g/mL at 25 °C
Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >

1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	749109-25G	2-Fluorobenzaldehyde dimethyl acetal	90470-67-0	97%	25G	529.87	2021-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944027-25g	1-(Dimethoxymethyl)-2-fluorobenzene	90470-67-0	98%	25g	￥741.00	2024-04-26